Cas no 2306277-28-9 (7-Methyl-7-azaspiro[3.5]nonan-2-ol)

• Product Name: 7-Methyl-7-azaspiro[3.5]nonan-2-ol
• CAS No: 2306277-28-9
• MF: C₉H₁₇NO
• MW: 155.2374
• MDL: MFCD31808200
• CID: 5051667
• PubChem ID: 129297478
• Update Time: 2026-02-28

7-Methyl-7-azaspiro[3.5]nonan-2-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-7-azaspiro[3.5]nonan-2-ol
• SCHEMBL19045070
• AS-78673
• MFCD31808200
• AKOS040805508
• 2306277-28-9
• SY247088
• PB42257
• P19630
• 7-Methyl-7-azaspiro[3.5]nonan-2-ol

• MDL： MFCD31808200
• Inchi： 1S/C9H17NO/c1-10-4-2-9(3-5-10)6-8(11)7-9/h8,11H,2-7H2,1H3
• InChI Key： VGXSUHZVUUODFR-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C2(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C2([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 155.131014166 g/mol
• Monoisotopic Mass: 155.131014166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5
• Molecular Weight: 155.24

Additional information on 7-Methyl-7-azaspiro[3.5]nonan-2-ol

Comprehensive Overview of 7-Methyl-7-azaspiro[3.5]nonan-2-ol (CAS No. 2306277-28-9): Properties, Applications, and Research Insights

The compound 7-Methyl-7-azaspiro[3.5]nonan-2-ol (CAS No. 2306277-28-9) is a structurally unique spirocyclic amine-alcohol hybrid that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a spiro[3.5]nonane core, a 7-aza (nitrogen-containing) ring system, and a critical hydroxyl group at the 2-position, making it a versatile intermediate for drug discovery. Its spirocyclic architecture and functional groups contribute to its potential in modulating biological targets, particularly in central nervous system (CNS) therapeutics and enzyme inhibition studies.

Recent trends in medicinal chemistry highlight the growing demand for spirocyclic compounds like 7-Methyl-7-azaspiro[3.5]nonan-2-ol due to their three-dimensional rigidity and improved pharmacokinetic properties. Researchers are actively exploring its applications in designing GPCR modulators and kinase inhibitors, addressing pressing questions such as "How do spirocycles enhance drug selectivity?" or "What are the synthetic routes to access this scaffold?" The compound’s CAS No. 2306277-28-9 is frequently searched in chemical databases, reflecting its relevance in patent filings and preclinical studies.

From a synthetic perspective, 7-Methyl-7-azaspiro[3.5]nonan-2-ol poses intriguing challenges and opportunities. Its azaspiro framework requires innovative strategies for stereocontrol and ring closure, topics often discussed in organic chemistry forums. The hydroxyl group offers a handle for further derivatization, enabling the creation of prodrugs or bioconjugates. Environmental and regulatory considerations also drive interest in greener synthesis methods for such intermediates, aligning with the pharmaceutical industry’s push toward sustainable practices.

In drug development, this compound’s lipophilic balance and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Computational chemists frequently model its conformational flexibility to predict binding modes, while synthetic biologists explore its potential as a chiral building block for complex natural products. These multidisciplinary applications underscore its value beyond traditional small-molecule design.

The nomenclature 7-Methyl-7-azaspiro[3.5]nonan-2-ol itself reveals key structural insights: the "7-aza" denotes nitrogen incorporation at position 7, while "spiro[3.5]nonane" indicates a fused bicyclic system with 3- and 5-membered rings. Such details are critical for researchers querying databases with terms like "spirocyclic amine alcohol synthesis" or "CAS 2306277-28-9 supplier." Patent analyses show its inclusion in claims for neurological disorder treatments, further driving commercial and academic interest.

Emerging studies also investigate the compound’s role in catalysis and material science, where its rigid skeleton could stabilize metal complexes or polymer frameworks. As the scientific community prioritizes molecular diversity for high-throughput screening, 7-Methyl-7-azaspiro[3.5]nonan-2-ol exemplifies how niche intermediates can bridge gaps between synthetic feasibility and biological relevance. Future directions may explore its utility in peptide mimetics or allosteric modulator design, answering unmet needs in precision medicine.